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The table below summarizes the fundamental chemical and biological data available for Lethedoside A

itself.

Property Description for Lethedoside A

IUPAC Name 2-(3,4-dimethoxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxychromen-4-one [1]

Chemical
Formula

C₂₄H₂₆O₁₁ [1]

Molecular
Weight

490.5 g/mol [1]

CAS Number 221289-20-9 [1]

Source The herbs of Aquilaria sinensis and Lethedon tannaensis [1]

Reported
Bioactivity

Inactive or weakly active against KB (human nasopharyngeal carcinoma) tumor

cells [1]

Framework for Experimental Comparison

For a rigorous comparison of flavonoid glycosides like Lethedoside A, the following experimental

approaches are typically employed. You can use this framework to evaluate and interpret data as you find
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more specific analogs.

General Isolation and Purification Protocol

This is a common workflow for obtaining pure compounds for testing [2].

Extraction: Plant material is dried, powdered, and extracted with a solvent like methanol.

Fractionation: The crude extract is suspended in water and successively partitioned with solvents of
increasing polarity (e.g., n-hexane, ethyl acetate, n-butanol) to separate compounds based on their

polarity.
Purification: The active fraction (often the ethyl acetate fraction for flavonoids) is subjected to

column chromatography. Sephadex LH-20 is frequently used as a final purification step, with
common eluents being pure methanol or methanol-water mixtures in varying ratios [2].

Biological Activity Assays

Key experiments to profile and compare bioactivity include:

Cytotoxicity Assay: The KB cell line assay is a standard initial test. Compounds are typically
considered active if they show IC₅₀ values below 10-20 μg/mL or 4-10 μM after a continuous

exposure of 48-72 hours [1].
Anti-inflammatory Activity: A common model involves using LPS-stimulated RAW264.7
macrophage cells to measure the inhibition of nitric oxide (NO) production [3]. This is a relevant
assay as inflammation is a common target for flavonoid compounds.

Comparative Analysis Workflow

The diagram below outlines the logical workflow for a comparative study of Lethedoside A and its analogs,

from isolation to data analysis.
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Comparative Analysis of Flavonoid Analogs

Start: Plant Material
(Lethedon tannaensis, Aquilaria sinensis)

Extraction & Purification
(Solvent partitioning, Sephadex LH-20)

Structural Elucidation
(NMR, MS, [α]D)

Identify Structural Core
(7-methoxy-flavone 5-O-glycoside)

Biological Screening
(Cytotoxicity on KB cells,

NO inhibition in RAW264.7 cells)

Comparative Analysis
(Structure-Activity Relationships)

Outcome: Identify
Key Active Motifs

Click to download full resolution via product page

Finding More Information

The search results indicate that a direct, data-rich comparison for Lethedoside A is not readily available. To

proceed with your research, I suggest the following:
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Consult Specialized Databases: Use scientific databases like SciFinder, Reaxys, or PubMed to

perform a thorough search for the specific compounds mentioned in the source paper for
Lethedoside A (e.g., Lethedosides B, C and Lethediosides A, B) [1]. This should yield more complete

structural and biological data.
Broaden the Search: Consider searching for the core structural motif "7-methoxy-flavone 5-O-

glycoside" rather than just the compound name, as different research groups may name these
compounds differently.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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